Reddish-orange-emitting and paramagnetic properties of GdVO4:Sm3+/Eu3+ multifunctional nanomaterials
New Journal of Chemistry Pub Date: 2015-08-05 DOI: 10.1039/C5NJ01714A
Abstract
A series of GdVO4:Sm3+,Eu3+ reddish-orange-emitting nanophosphors were successfully prepared by a simple one-step hydrothermal method. X-ray diffraction (XRD), field emission scanning electron microscopy (FESEM), energy-dispersive X-ray spectrometry (EDS), transmission electron microscopy (TEM), photoluminescence (PL) spectra, fluorescence lifetime, PL quantum-efficiency (QE) and vibrating sample magnetometer (VSM) were utilized to characterize the as-prepared samples. The results show that the individual Sm3+ or Eu3+ ion activated GdVO4 phosphors exhibit excellent emission properties in their respective regions and the bright blue light from VO43− group can be observed upon excitation of ultraviolet light (313 nm). The emission intensity of Sm3+ singly activated GdVO4 phosphors reaches the maximum when the content of Sm3+ is 0.025, of which the critical distance (RSm–Sm) is calculated to be 18.42 Å. Strong reddish-orange emissions can be seen in Sm3+ and Eu3+ ion co-doped GdVO4 phosphors under ultraviolet light irradiation. In addition, the energy transfer phenomenon from Sm3+ to Eu3+ ions is clearly observed in GdVO4:Sm3+,Eu3+, which is confirmed to be an electric quadrupole–quadrupole interaction and the energy transfer efficiency can reach a maximum at 92.5%. More significantly, the color becomes more saturated with the increase of the content of Eu3+ or Sm3+ ions. Moreover, the as-prepared samples exhibit paramagnetic properties at room temperature. This type of multifunctional reddish-orange-emitting nanophosphor has promising applications in the fields of UV/n-UV WLEDs and biomedical science.
Recommended Literature
- [1] Concurrent tandem catalysis enabled by nanomechanical motion in heteroleptic four-component dual-catalyst machinery†
- [2] Fluctuations in flows near jamming†
- [3] 1,2,3-Triazole-fused spirochromenes as potential anti-tubercular agents: synthesis and biological evaluation†
- [4] Multiresponsive hydrogel based on polyacrylamide functionalized with thymine derivatives†
- [5] Sequential installation of Fe(ii) complexes in MOFs: towards the design of solvatochromic porous solids†
- [6] One-step continuous synthesis of biocompatible gold nanorods for optical coherence tomography†
- [7] An experimental and computational study of the reaction between 2-methylallyl radicals and oxygen molecules: optimizing master equation parameters with trace fitting†
- [8] A bio-inspired strategy for the interfacial assembly of graphene oxide with in situ generated Ag/AgCl: designing sustainable hybrid photocatalysts†
- [9] Self-assembled rows of Ni porphyrin dimers on the Ag(111) surface
- [10] Recent advances in doped Ge2Sb2Te5 thin film based phase change memories
Journal Name：New Journal of Chemistry
Research Products
-
CAS no.: 18423-66-0